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Compound of Interest

Methyl 3-chlorobenzo[bjthiophene-
Compound Name:
2-carboxylate

Cat. No.: B1297734

An In-depth Technical Guide to Methyl 3-chlorobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-chlorobenzo[b]thiophene-2-carboxylate is a versatile heterocyclic compound that
serves as a crucial building block in medicinal chemistry and organic synthesis. Its unique
structure, which combines a chlorinated benzothiophene core with a methyl ester group, makes
it a valuable intermediate for developing a range of bioactive molecules.[1] This compound is
particularly significant in the synthesis of novel therapeutic agents, including anti-inflammatory
and analgesic drugs.[1][2] Its stability and reactivity profile also make it a useful reagent for
various chemical transformations, such as cross-coupling and functionalization reactions,
streamlining synthetic pathways for more efficient production of target compounds.[1]

Physicochemical Properties

The fundamental physical and chemical properties of Methyl 3-chlorobenzo[b]thiophene-2-
carboxylate are summarized below. This data is essential for its handling, characterization,
and application in experimental settings.
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Property Value Reference
CAS Number 21211-07-4 [1][3]
Molecular Formula C10H7CIO2S [1103114]
Molecular Weight 226.68 g/mol [11[3]
Appearance White solid / White needles [11[3114]
Melting Point 78-84 °C /[ 80-84 °C [1][3][5]
Purity > 98% (HPLC) [1]

Poorly soluble in water; soluble

Solubility in some common organic [4]
solvents.
Storage Conditions Store at 0-8°C [1]

Synthesis and Experimental Protocols

The synthesis of Methyl 3-chlorobenzo[b]thiophene-2-carboxylate is a multi-step process. A
common and effective method involves the cyclization and subsequent chlorination of a
suitable precursor, followed by esterification.

General Synthesis Pathway

A frequently cited synthetic route involves reacting 3-chlorobenzothiophene with a
carboxylating agent, followed by esterification with methanol.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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